p-tert-Butylbenzoic acid
p-tert-Butylbenzoic acid
4-t-Butylbenzoic acid is an alkylbenzene.
Brand Name:
Vulcanchem
CAS No.:
98-73-7
VCID:
VC0166486
InChI:
InChI=1S/C11H14O2/c1-11(2,3)9-6-4-8(5-7-9)10(12)13/h4-7H,1-3H3,(H,12,13)
SMILES:
CC(C)(C)C1=CC=C(C=C1)C(=O)O
Molecular Formula:
C11H14O2
Molecular Weight:
178.23 g/mol
p-tert-Butylbenzoic acid
CAS No.: 98-73-7
Reference Standards
VCID: VC0166486
Molecular Formula: C11H14O2
Molecular Weight: 178.23 g/mol
| CAS No. | 98-73-7 |
|---|---|
| Product Name | p-tert-Butylbenzoic acid |
| Molecular Formula | C11H14O2 |
| Molecular Weight | 178.23 g/mol |
| IUPAC Name | 4-tert-butylbenzoic acid |
| Standard InChI | InChI=1S/C11H14O2/c1-11(2,3)9-6-4-8(5-7-9)10(12)13/h4-7H,1-3H3,(H,12,13) |
| Standard InChIKey | KDVYCTOWXSLNNI-UHFFFAOYSA-N |
| SMILES | CC(C)(C)C1=CC=C(C=C1)C(=O)O |
| Canonical SMILES | CC(C)(C)C1=CC=C(C=C1)C(=O)O |
| Colorform | NEEDLES FROM DILUTE ALCOHOL |
| Melting Point | 164.5 °C 164.5-165.5 °C |
| Physical Description | DryPowder; DryPowder, PelletsLargeCrystals; PelletsLargeCrystals |
| Description | 4-t-Butylbenzoic acid is an alkylbenzene. |
| Related CAS | 10196-68-6 (barium salt) 16518-26-6 (potassium salt) 17264-53-8 (hydrochloride salt) 4067-14-5 (aluminum salt) 4980-54-5 (zinc salt) 52509-83-8 (magnesium salt) 52509-84-9 (calcium salt) |
| Solubility | 1.57e-04 M INSOL IN WATER; VERY SOL IN ALCOHOL & BENZENE |
| Synonyms | 4-tert-butylbenzoic acid 4-tert-butylbenzoic acid, aluminum salt 4-tert-butylbenzoic acid, barium salt 4-tert-butylbenzoic acid, calcium salt 4-tert-butylbenzoic acid, magnesium salt 4-tert-butylbenzoic acid, potassium salt 4-tert-butylbenzoic acid, sodium salt 4-tert-butylbenzoic acid, zinc salt para-tert-butylbenzoic acid |
| PubChem Compound | 7403 |
| Last Modified | Nov 12 2021 |
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